Cerium-141

• CAS RN: 13967-74-3
• Molecular Formula: Ce
• Molecular Weight: 140.90828 g/mol
• IUPAC Name: cerium-141
• InChI: InChI=1S/Ce/i1+1
• InChI Key: GWXLDORMOJMVQZ-OUBTZVSYSA-N
• Isomeric SMILES: [141Ce]
• SMILES: [Ce]
• synonyms: 141Ce radioisotope; Ce-141 radioisotope; Cerium-141

Description

Cerium-141 is a radioactive isotope of the element cerium, which has an atomic number of 58. It is a beta-emitting radionuclide that has been used in various scientific research applications.

Scientific Research Applications

Cerium-141 has been used in various scientific research applications, including environmental studies, medical imaging, and nuclear physics. It can be used as a tracer in environmental studies to track the movement of pollutants in ecosystems. In medical imaging, it can be used as a radiotracer to visualize biological processes in the body. In nuclear physics, it can be used to study the properties of atomic nuclei.

Mechanism Of Action

Cerium-141 decays by beta emission, which means that it emits high-energy electrons. These electrons can interact with biological molecules, such as DNA, and cause damage. The mechanism of action of Cerium-141 is similar to that of other beta-emitting radionuclides.

Biochemical And Physiological Effects

The biochemical and physiological effects of Cerium-141 depend on the dose and route of exposure. At low doses, it is unlikely to cause any significant effects. At high doses, it can cause damage to biological molecules, such as DNA, which can lead to cell death or mutations. The physiological effects of Cerium-141 are similar to those of other beta-emitting radionuclides.

Advantages And Limitations For Lab Experiments

One advantage of using Cerium-141 in lab experiments is its relatively long half-life of 32.5 days, which allows for longer experiments. Another advantage is its beta-emitting properties, which make it useful for studying the effects of radiation on biological molecules. One limitation is its availability, as it is not widely produced. Another limitation is its beta-emitting properties, which can make it difficult to handle safely.

Future Directions

There are several future directions for research involving Cerium-141. One direction is to investigate its potential as a radiotracer for medical imaging. Another direction is to study its effects on biological molecules, such as DNA, in more detail. Additionally, research could focus on developing new synthesis methods for Cerium-141 to increase its availability.

Synthesis Methods

Cerium-141 is produced by irradiating a target material with neutrons in a nuclear reactor. The target material is typically enriched in the stable isotope cerium-140, which undergoes neutron capture to form cerium-141. The resulting cerium-141 isotope is then separated from the target material using chemical methods.